5-(3,4-dimethylphenyl)-N-{3-[(tetrahydrofuran-2-ylmethyl)carbamoyl]-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl}-1,2-oxazole-3-carboxamide

• Molecular Formula: C25H27N3O4S
• Molecular Weight: 465.6 g/mol
• IUPAC Name: 5-(3,4-dimethylphenyl)-N-[3-(oxolan-2-ylmethylcarbamoyl)-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C25H27N3O4S/c1-14-8-9-16(11-15(14)2)20-12-19(28-32-20)23(29)27-25-22(18-6-3-7-21(18)33-25)24(30)26-13-17-5-4-10-31-17/h8-9,11-12,17H,3-7,10,13H2,1-2H3,(H,26,30)(H,27,29)
• InChI Key: GSSAWGQIDDSFLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CC(=NO2)C(=O)NC3=C(C4=C(S3)CCC4)C(=O)NCC5CCCO5)C

Description

5-(3,4-dimethylphenyl)-N-{3-[(tetrahydrofuran-2-ylmethyl)carbamoyl]-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl}-1,2-oxazole-3-carboxamide is a complex organic compound with potential applications in various fields such as chemistry, biology, medicine, and industry. This compound features a unique structure that includes a cyclopenta[b]thiophene ring, an oxazole ring, and a tetrahydrofuran moiety, making it an interesting subject for scientific research.

Preparation Methods

The synthetic routes typically involve the use of palladium-catalyzed cross-coupling reactions, such as the Suzuki–Miyaura coupling, which is known for its mild reaction conditions and functional group tolerance . Industrial production methods may involve optimization of these synthetic routes to improve yield and reduce costs.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the cyclopenta[b]thiophene ring can lead to the formation of sulfoxides or sulfones, while reduction can yield thiol derivatives.

Scientific Research Applications

5-(3,4-dimethylphenyl)-N-{3-[(tetrahydrofuran-2-ylmethyl)carbamoyl]-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl}-1,2-oxazole-3-carboxamide has potential applications in various scientific research fields. In chemistry, it can be used as a building block for the synthesis of more complex molecules. In biology and medicine, its unique structure may allow it to interact with specific biological targets, making it a candidate for drug development. In industry, it can be used in the development of new materials with specific properties, such as improved thermal stability or electrical conductivity .

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. The presence of the oxazole ring and the cyclopenta[b]thiophene ring allows it to bind to certain enzymes or receptors, potentially inhibiting their activity. The tetrahydrofuran moiety may enhance its solubility and bioavailability, allowing it to reach its targets more effectively. The exact molecular targets and pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar compounds to 5-(3,4-dimethylphenyl)-N-{3-[(tetrahydrofuran-2-ylmethyl)carbamoyl]-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl}-1,2-oxazole-3-carboxamide include other cyclopenta[b]thiophene derivatives and oxazole-containing compounds. These compounds share some structural features but may differ in their specific functional groups and overall molecular architecture. The uniqueness of this compound lies in its combination of the cyclopenta[b]thiophene ring, the oxazole ring, and the tetrahydrofuran moiety, which may confer distinct chemical and biological properties .